Cas no 7486-95-5 (3-azatricyclo[4.2.1.02,?]nonan-4-one)

• Product Name: 3-azatricyclo[4.2.1.02,?]nonan-4-one
• CAS No: 7486-95-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD20481983
• CID: 891635
• PubChem ID: 303983
• Update Time: 2025-04-19

3-azatricyclo[4.2.1.02,?]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-AZA-TRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
• 3-AZA-TRICYCLO[4.2.1.0*2,5*]NONAN-4-ONE
• NORBORNANE-AZETIDINONE
• 3-azatricyclo[4.2.1.02,?]nonan-4-one
• NSC194651
• 3-AZATRICYCLO[4.2.1.0(2),?]NONAN-4-ONE
• 3-azatricyclo[4.2.1.0^{2,5}]nonan-4-one
• NSC-194651
• SCHEMBL775365
• EN300-79903
• NPAUQPZSOILENA-UHFFFAOYSA-N
• 7486-95-5
• 3-azatricyclo[4.2.1.02,5]nonan-4-one
• AB03868
• AKOS006359088
• 3-azatricyclo[4.2.1.0,2,5]nonan-4-one
• DTXSID101289696
• Z1203733996
• 3-azatricyclo[4.2.1.0?,?]nonan-4-one
• STR05624
• 3-aza-tricyclo[4.2.1.02,5]nonan-4-one
• 3-AZATRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
• 3-azatricyclo[4.2.1.0(2),]nonan-4-one
• G60019

• MDL： MFCD20481983
• Inchi： 1S/C8H11NO/c10-8-6-4-1-2-5(3-4)7(6)9-8/h4-7H,1-3H2,(H,9,10)
• InChI Key： NPAUQPZSOILENA-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3CCC2C3)N1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0630 (rough estimate)
• Melting Point: 63-66 °C
• Boiling Point: 252.03°C (rough estimate)
• Refractive Index: 1.5470 (estimate)
• PSA: 29.10000
• LogP: 0.85970

3-azatricyclo[4.2.1.02,?]nonan-4-one Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids